Cas no 1806932-48-8 (6-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-fluoropyridine)

• Product Name: 6-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-fluoropyridine
• CAS No: 1806932-48-8
• MF: C₇H₆ClF₃N₂
• MW: 210.584150791168
• CID: 4869280
• Update Time: 2025-10-28

6-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C7H6ClF3N2/c8-4-1-3(2-12)13-7(11)5(4)6(9)10/h1,6H,2,12H2
• InChI Key： QCQMUTNIZZSUAG-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=NC(=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9

Additional information on 6-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-fluoropyridine

Research Briefing on 6-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-fluoropyridine (CAS: 1806932-48-8)

6-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-fluoropyridine (CAS: 1806932-48-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its chloro, difluoromethyl, and fluoropyridine moieties, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel agrochemicals, pharmaceuticals, and other specialty chemicals.

The structural complexity of 6-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-fluoropyridine offers multiple sites for chemical modification, making it a valuable scaffold for the design of targeted therapies. Its fluorinated groups are particularly noteworthy, as they can enhance the metabolic stability, bioavailability, and binding affinity of resulting compounds. Researchers have leveraged these properties to develop inhibitors for various enzymes and receptors implicated in diseases such as cancer, infectious diseases, and neurological disorders.

Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to produce 6-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-fluoropyridine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic system that significantly improves the yield and purity of this compound, addressing previous challenges in its large-scale synthesis. This breakthrough is expected to accelerate its adoption in industrial applications and further research.

In the context of agrochemicals, 6-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-fluoropyridine has shown promise as a key intermediate in the synthesis of next-generation herbicides and fungicides. Its fluorinated structure contributes to the enhanced activity and environmental stability of these agrochemicals, as demonstrated in recent field trials. Regulatory assessments are currently underway to evaluate its safety profile and environmental impact.

From a pharmacological perspective, this compound has been investigated as a precursor in the development of kinase inhibitors and GPCR modulators. Preliminary in vitro and in vivo studies have revealed its potential to modulate key signaling pathways involved in inflammation and oncology. For instance, a derivative of 6-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-fluoropyridine exhibited potent inhibitory activity against a specific kinase target in a recent preclinical study, suggesting its potential as a lead compound for anticancer drug development.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and toxicological properties of derivatives based on this scaffold. Ongoing research aims to address these limitations through structure-activity relationship (SAR) studies and computational modeling. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovations in this area.

In conclusion, 6-(Aminomethyl)-4-chloro-3-(difluoromethyl)-2-fluoropyridine (CAS: 1806932-48-8) represents a highly versatile and valuable compound in chemical biology and medicinal chemistry. Its unique structural attributes and broad applicability underscore its importance in the development of novel therapeutics and agrochemicals. Future research will likely focus on expanding its utility, improving synthetic routes, and exploring new biological targets.